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Compound of Interest

Compound Name: N-(3-bromophenyl)acetamide

Cat. No.: B1265513

An In-depth Technical Guide on N-(3-bromophenyl)acetamide
Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of the physical and chemical
properties, synthesis, and analysis of N-(3-bromophenyl)acetamide, a key intermediate in
organic and pharmaceutical synthesis.

Chemical Identity

N-(3-bromophenyl)acetamide, also known as 3'-bromoacetanilide, is an aromatic amide. Its
identity is well-defined by various chemical identifiers.

Identifier Value

IUPAC Name N-(3-bromophenyl)acetamide[1]

CAS Number 621-38-5[1][2][3][4]

Molecular Formula CsHsBrNO[1][2][3][5]

SMILES CC(=O)NC1=CC(=CC=C1)BI[1]

InChiKey XXHOHJITVFUJIMT-UHFFFAOY SA-N[1][3][5]

Physical Properties
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The compound is typically a solid at room temperature with defined physical characteristics. It
is described as appearing as white needle-like crystals or a yellow to brown solid.[2][4][6] It is
soluble in ethanol and ether but insoluble in water.[2]

Property Value

Molecular Weight 214.06 g/mol [1][2][5]

Melting Point 87-89 °C[2][4][6]

Boiling Point 349.2 £ 25.0 °C (Predicted)[2][4][6]
Density 1.5097 g/cm3 (Rough Estimate)[2][4][6]
pKa 14.45 + 0.70 (Predicted)[2][4][6]
Refractive Index 1.6120 (Estimate)[2][4][6]

Chemical Properties and Reactivity

N-(3-bromophenyl)acetamide serves as a valuable intermediate in organic synthesis.[2] Its
chemical reactivity is centered around the amide linkage and the substituted aromatic ring. It is
a precursor for the synthesis of other complex molecules, including N-{5-bromo-2-
nitrophenyl}lacetamide and 3-bromo-4-nitroaniline.[2] For optimal stability, it should be stored in
a dry, sealed container at room temperature.[2][4][6]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of N-(3-
bromophenyl)acetamide.
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Spectroscopic Data Information

Spectral data is available and has been

1H NMR recorded on instruments such as the Bruker AM-
300.[1]
Spectral data is available for carbon framework
13C NMR _
analysis.[1]
Electron lonization (El) mass spectra are
Mass Spectrometry available.[1][3] The ionization energy has been

determined to be 8.6 + 0.2 eV.[7]

infrared (IR) Spect Vapor phase IR spectra are available for
nfrare ectrosco
P i functional group identification.[1]

Experimental Protocols
Synthesis from 3-Bromoacetophenone Oxime

A documented method for the synthesis of N-(3-bromophenyl)acetamide involves a
Beckmann rearrangement of 3-bromoacetophenone oxime.[2]

Methodology:

e A solution of 3-bromoacetophenone oxime (0.21g, 1 mmol) in 2 mL of acetonitrile is added to
a 50 mL reaction flask.[2]

e Under stirring, bismuth trifluoromethanesulfonate (0.10g, 0.15 mmol) dissolved in 1 mL of
acetonitrile is introduced, followed by an additional 2-3 mL of acetonitrile.[2] The solution
typically becomes a slightly white suspension.[2]

e The reaction mixture is heated in an oil bath at 80 °C.[2]

e The reaction progress is monitored by Thin-Layer Chromatography (TLC) using 100%
dichloromethane (DCM) as the mobile phase.[2] The reaction is typically complete in
approximately 4 hours.[2]
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Reactants: Reaction Conditions:
- 3-Bromoacetophenone Oxime (1 mmol) ] - Stirring
- Bismuth Trifluoromethanesulfonate (0.15 mmol) - 80 °C Qil Bath
- Acetonitrile - Approx. 4 hours

50 mL Reaction Flask

Beckmann
Rearrangement
v
TLC Monitoring Crude Product:
(100% DCM) N-(3-bromophenyl)acetamide

Click to download full resolution via product page

Diagram 1: Synthesis workflow for N-(3-bromophenyl)acetamide.

Post-Reaction Workup and Purification

Following the synthesis, a standard workup and purification procedure is employed to isolate
the final product.[2]

Methodology:

o After the reaction is complete, heating is stopped, and the solvent is removed using a rotary
evaporator.[2]

e The residue is subjected to extraction using water and dichloromethane (DCM).[2]

e The organic phases from the extraction are combined and dried over anhydrous sodium
sulfate (NazS0a).[2]
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e The drying agent is removed by filtration, and the filtrate is concentrated.[2]

e The crude product is purified by column chromatography using 100% DCM as the eluent.[2]

e The solvent is removed from the pure fractions, and the final product is dried to yield N-(3-
bromophenyl)acetamide.[2] A yield of around 60% has been reported with this method.[2]
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Diagram 2: Purification workflow for N-(3-bromophenyl)acetamide.
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Safety and Handling

N-(3-bromophenyl)acetamide is classified as an irritant and requires careful handling.[2][4][6]
The following GHS hazard statements apply.

Hazard Code Statement

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation[1]

Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses, lab coat), should be followed. Work should be conducted in a well-
ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of N-(3-
bromophenyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265513#physical-and-chemical-properties-of-n-3-
bromophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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